N-(1H-indazol-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-(1H-indazol-6-yl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C17H17N3OS/c21-16(17(7-1-2-8-17)15-4-3-9-22-15)19-13-6-5-12-11-18-20-14(12)10-13/h3-6,9-11H,1-2,7-8H2,(H,18,20)(H,19,21)
• InChI Key: WTNYOOOTLRJRFU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NC3=CC4=C(C=C3)C=NN4
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

N-(1H-indazol-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide, also known as GSK-J4, is a small molecule inhibitor that selectively targets the histone demethylase JMJD3. This compound has gained significant attention in the scientific community due to its potential applications in epigenetic research and drug discovery.

Scientific Research Applications

Synthesis and Biological Activities

• Antiproliferative Activity : A study on the synthesis of substituted 3-amino-N-phenyl-1H-indazole-1-carboxamides showed that some synthesized compounds exhibited significant in vitro antiproliferative activity against a panel of tumor cell lines derived from various cancer types. Compound 1c was highlighted for its effectiveness against colon and melanoma cell lines, indicating the potential of indazole derivatives in cancer therapy (Maggio et al., 2011).

• Antitubercular Activity : The discovery of new antitubercular oxazolyl thiosemicarbazones, including compounds with indazole moieties, showed potent in vitro and in vivo activity against Mycobacterium tuberculosis, suggesting the utility of such compounds in addressing tuberculosis (Sriram et al., 2006).

Chemical Synthesis and Modification

• Novel Synthesis Techniques : A study employing N-(4,5-dihydrooxazol-2-yl)benzamide as a novel ligand demonstrated the copper-catalyzed intramolecular cyclization of various substituted thioureas, leading to the synthesis of N-benzothiazol-2-yl-amides. This showcases advanced methods for constructing complex molecules, potentially applicable to the synthesis of compounds like N-(1H-indazol-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide (Wang et al., 2008).

Analytical and Structural Studies

• Crystal Structure Analysis : The structural elucidation of 1-(3-amino-4-morpholino-1H-indazole-1-carbonyl)-N-phenylcyclopropane-1-carboxamide, an indazole derivative, was performed using spectro-elemental characterizations and single-crystal X-ray analysis. This type of study is crucial for understanding the molecular geometry, electronic structure, and potential interaction sites of indazole derivatives, which could be relevant to the research applications of N-(1H-indazol-6-yl)-1-(thiophen-2-yl)cyclopentanecarboxamide (Lu et al., 2020).